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Compound of Interest

Compound Name: 84-B10

Cat. No.: B10855142

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for the novel 3-
phenylglutaric acid derivative, 84-B10 (CAS: 698346-43-9). As a compound identified to inhibit
cisplatin-induced tubular ferroptosis and attenuate mitochondrial damage, its proper handling is
paramount to ensure laboratory safety and experimental integrity.[1][2] This document serves

as a procedural resource to address operational questions and establish safe laboratory
practices.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against potential exposure. The
following table summarizes the required PPE for handling 84-B10.
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Experimental Protocols: Donning and Doffing PPE

Objective: To outline the correct procedure for putting on (donning) and taking off (doffing) PPE

to minimize contamination and exposure when working with 84-B10.

Methodology:

Donning Sequence:

e Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand

sanitizer.

e Gown/Lab Coat: Put on a clean lab coat, ensuring it is fully buttoned.
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e Gloves (First Pair): Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of the
lab coat.

» Eye Protection: Put on safety goggles with side-shields.[3]
* Gloves (Second Pair): Don a second pair of nitrile gloves over the first pair.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning
them inside out. Dispose of them in the appropriate chemical waste container.

e Gown/Lab Coat: Unbutton the lab coat. Remove it by rolling it down from the shoulders,
keeping the contaminated outer surface folded inward. Place it in a designated receptacle for
lab laundry or disposal.

o Eye Protection: Remove safety goggles from the back of the head forward. Place them in a
designated area for decontamination.

» Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer
pair. Dispose of them in the appropriate chemical waste container.

Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Operational Plans: Handling, Storage, and Disposal

Handling:

Always handle 84-B10 in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Prevent contact with skin and eyes.[4]

Wash hands thoroughly after handling.[5]

Storage:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
e The recommended storage temperature is -20°C.

o Keep away from heat, sparks, and open flames.[5]

Disposal:

o Dispose of 84-B10 and its contaminated packaging in accordance with federal, state, and
local regulations.[3]

e This material should be disposed of as hazardous waste.
e Do not allow the product to enter drains.[4]
e Engage a licensed professional waste disposal service to dispose of this material.[4]

Visualized Workflows and Pathways

To further clarify procedural and conceptual information, the following diagrams are provided.
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Experimental workflow for handling 84-B10.
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Simplified signaling pathway of 84-B10 in inhibiting ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for 84-B10 (CAS:
698346-43-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855142#personal-protective-equipment-for-
handling-84-b10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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